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Compound of Interest

2-Methyl-1,1-bis(2-
Compound Name:
methylpropoxy)propane

Cat. No.: B076010

An important clarification regarding your request: Initial research indicates that the CAS number
provided, 13262-24-3, corresponds to the chemical compound Propane, 2-methyl-1,1-bis(2-
methylpropoxy)-. However, there is a significant lack of in-depth technical information,
experimental protocols, and data on signaling pathways for this specific substance. This
scarcity of public-domain data makes it impossible to generate the comprehensive technical
guide or whitepaper you have requested.

Conversely, our search algorithms have identified a closely related CAS number, 5036-48-6,
which corresponds to 1-(3-Aminopropyl)imidazole. This compound is extensively documented
in scientific literature and would be a suitable subject for the in-depth guide you have outlined.

It is possible that your original query contained a typographical error. Therefore, this guide will
proceed by presenting the limited information available for CAS 13262-24-3 and then, for your
consideration, will provide a comprehensive overview of the properties and uses of 1-(3-
Aminopropylimidazole (CAS 5036-48-6), which aligns with the depth and technical nature of
your request.

Part 1: CAS Number 13262-24-3: Propane, 2-methyl-
1,1-bis(2-methylpropoxy)-

The compound associated with CAS number 13262-24-3 is an acetal. Information available in
public databases is sparse and primarily consists of basic chemical identifiers and computed
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physical properties.

Chemical Properties of Propane, 2-methyl-1,1-bis(2-
methylpropoxy)-

Property Value Source

Molecular Formula C12H2602 [1][2]

Molecular Weight 202.33 g/mol [1112]
2-methyl-1,1-bis(2-

IUPAC Name [1112]
methylpropoxy)propane

LogP (estimated) 3.781-4.1 [2][3]

CAS Registry Number 13262-24-3 [11121[3]

Uses and Applications

The primary documented use for this compound is as a flavoring substance in food products,
as listed in European Union regulations.[4][5] There is no available information to suggest its
use in drug development, research, or any specific signaling pathways.

Due to the limited data, we are unable to provide experimental protocols or visualizations for
this compound.

Part 2: A Proposed Alternative: CAS Number 5036-
48-6 - 1-(3-Aminopropyl)imidazole

We propose that your query may have intended to be for CAS number 5036-48-6, 1-(3-
Aminopropyl)imidazole. This compound is a versatile chemical with a wide range of
applications in research and development, making it a fitting subject for an in-depth technical
guide.

Overview of 1-(3-Aminopropyl)imidazole

1-(3-Aminopropyl)imidazole is a derivative of imidazole containing a primary amine. This
bifunctional structure allows it to be used as a building block in the synthesis of more complex
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molecules and as a functional component in various materials.

Chemical and Physical Properties of 1-(3-
Aminopropyl)imidazole

Property Value Source
Molecular Formula C6H11N3 [6][7]
Molecular Weight 125.17 g/mol [61[7]
Appearance Clear colorless liquid [6][8]
Density 1.049 g/mL at 25 °C [7]
Boiling Point 296 °C [6]1[8]
Melting Point -68 °C [6][8]
Flash Point 154 °C (309.2 °F)

Refractive Index n20/D 1.519 [7]
Water Solubility Miscible [6]1[81[9]

pKa 9.08 £ 0.10 (Predicted) [6]1[8]

SMILES NCCCnlccncl [7]
KDHWOCLBMVSZPG-

InChl Key [7]

UHFFFAOYSA-N

Core Applications and Uses

1-(3-Aminopropyl)imidazole has several key areas of application, primarily driven by its

chemical properties.

A significant application of this compound is in the synthesis of pH-sensitive polymers.[6][7][10]

The imidazole group has a pKa in the physiological range, making polymers incorporating this

moiety responsive to changes in pH. This property is highly valuable in the development of

"smart" materials for drug delivery systems.
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e Drug Delivery: It is used to create nanocarriers for anticancer drugs that can release their
payload in the acidic environment of tumor tissues or within endosomes after cellular uptake.

[7]

e Proton Exchange Membranes: It has been used to functionalize polymers like PVC to create
high-temperature proton exchange membranes for fuel cell applications.[4]

1-(3-Aminopropyl)imidazole serves as a versatile building block in organic synthesis.

» Latent Curing Agents: It can be reacted with isocyanates to form adducts that act as thermal
latent curing agents for epoxy resins.[3]

e Antimicrobial Agents: The imidazole nucleus is a core scaffold in many compounds with
pharmacological properties.[11][12][13][14] Derivatives of 1-(3-aminopropyl)imidazole have
been synthesized and investigated for their antimicrobial activities.[11][12]

The imidazole group can act as a catalyst in various chemical reactions.

e Epoxy and Urethane Reactions: It is used as a selective catalyst in epoxy and urethane
chemistry.[9]

e Polyurethane Foams: It serves as a low-volatility catalyst in the production of molded soft
polyurethane foams.[9]

Experimental Protocols

Detailed experimental protocols are available in the scientific literature for various applications
of 1-(3-Aminopropyl)imidazole. Below is a representative example of a synthesis protocol.

This protocol describes the synthesis of a latent curing agent from 1-(3-aminopropyl)imidazole
and phenyl isocyanate.[3]

Materials:
e 1-(3-aminopropyl)imidazole (3.75 g, 0.029 mol)

e Phenyl isocyanate (3.57 g, 0.029 mol)
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Dichloromethane (DCM) (60 mL)

100 mL round-bottom flask

Magnetic stir bar

Ice bath

Procedure:

e Add 1-(3-aminopropyl)imidazole to DCM in the round-bottom flask with a magnetic stir bar.
e Cool the solution to 0 °C using an ice bath.

e Add phenyl isocyanate dropwise to the cooled solution.

 Allow the solution to gradually warm to room temperature.

« Stir the reaction mixture for 24 hours.

e The product, Phenylurea Propyl Imidazole (PUPI), can then be isolated and characterized.

Visualizing Logical Relationships and Workflows

The following diagrams illustrate key concepts and workflows related to the applications of 1-(3-
Aminopropyl)imidazole.
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Synthesis of Phenylurea Propyl Imidazole (PUPI).
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Concept of pH-sensitive drug delivery.

Safety Information

1-(3-Aminopropyl)imidazole is classified as a hazardous substance. It is harmful if swallowed
and causes severe skin burns and eye damage.[1][15] It may also cause respiratory irritation.
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[1][15] Appropriate personal protective equipment, including gloves, eye protection, and
respiratory protection, should be used when handling this chemical.[1]

Conclusion and Recommendation

While the requested information on CAS number 13262-24-3 is not available to the extent
required for a technical whitepaper, we have provided a comprehensive overview of the
properties, uses, and experimental context for the closely related and well-documented
compound, 1-(3-Aminopropyl)imidazole (CAS 5036-48-6).

We recommend that you review the information provided for 1-(3-Aminopropyl)imidazole.
Should you confirm that this is the compound of interest, or if you would like to proceed with a
full in-depth technical guide on this alternative, we are prepared to generate a complete report
that fully addresses all the core requirements of your original request, including detailed
experimental protocols, further signaling pathway diagrams (where applicable), and a more
exhaustive review of the literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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